Cas no 1493588-45-6 (7-methyl-2,6-dioxa-9-azaspiro4.5decane)

7-Methyl-2,6-dioxa-9-azaspiro[4.5]decane is a heterocyclic spiro compound featuring a unique fused ring structure combining oxygen and nitrogen functionalities. Its spirocyclic framework enhances molecular rigidity, making it valuable as a building block in pharmaceutical and agrochemical synthesis. The presence of both ether and amine groups offers versatile reactivity for further functionalization, while the methyl substitution provides steric control in reactions. This compound is particularly useful in the development of bioactive molecules, where its structural complexity can contribute to improved binding affinity and metabolic stability. Its stability under standard conditions ensures ease of handling in synthetic applications.
7-methyl-2,6-dioxa-9-azaspiro4.5decane structure
1493588-45-6 structure
Product Name:7-methyl-2,6-dioxa-9-azaspiro4.5decane
CAS No:1493588-45-6
MF:C8H15NO2
MW:157.210202455521
MDL:MFCD21127040
CID:4602250
PubChem ID:65122770
Update Time:2025-06-08

7-methyl-2,6-dioxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

    • 7-methyl-2,6-dioxa-9-azaspiro[4.5]decane
    • 2,6-Dioxa-9-azaspiro[4.5]decane,7-methyl-
    • 7-Methyl-2,6-dioxa-9-azaspiro[4.5]decane, mixture of diastereomers
    • 7-methyl-2,6-dioxa-9-azaspiro4.5decane
    • MDL: MFCD21127040
    • Inchi: 1S/C8H15NO2/c1-7-4-9-5-8(11-7)2-3-10-6-8/h7,9H,2-6H2,1H3
    • InChI Key: PTBMPLQSWYVVMM-UHFFFAOYSA-N
    • SMILES: C1C2(CNCC(C)O2)CCO1

7-methyl-2,6-dioxa-9-azaspiro4.5decane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M335648-5mg
7-methyl-2,6-dioxa-9-azaspiro[4.5]decane
1493588-45-6
5mg
$ 50.00 2022-06-03
TRC
M335648-10mg
7-methyl-2,6-dioxa-9-azaspiro[4.5]decane
1493588-45-6
10mg
$ 70.00 2022-06-03
TRC
M335648-50mg
7-methyl-2,6-dioxa-9-azaspiro[4.5]decane
1493588-45-6
50mg
$ 295.00 2022-06-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00999189-1g
7-Methyl-2,6-dioxa-9-azaspiro[4.5]decane
1493588-45-6 95%
1g
¥4893.0 2023-04-01
Enamine
EN300-194641-1g
7-methyl-2,6-dioxa-9-azaspiro[4.5]decane, Mixture of diastereomers
1493588-45-6 95%
1g
$986.0 2023-09-17
Enamine
EN300-194641-5g
7-methyl-2,6-dioxa-9-azaspiro[4.5]decane, Mixture of diastereomers
1493588-45-6 95%
5g
$2858.0 2023-09-17
Enamine
EN300-194641-10g
7-methyl-2,6-dioxa-9-azaspiro[4.5]decane, Mixture of diastereomers
1493588-45-6 95%
10g
$4236.0 2023-09-17
Enamine
EN300-194641-0.05g
7-methyl-2,6-dioxa-9-azaspiro[4.5]decane, Mixture of diastereomers
1493588-45-6 95%
0.05g
$229.0 2023-09-17
Enamine
EN300-194641-0.1g
7-methyl-2,6-dioxa-9-azaspiro[4.5]decane, Mixture of diastereomers
1493588-45-6 95%
0.1g
$342.0 2023-09-17
Enamine
EN300-194641-0.25g
7-methyl-2,6-dioxa-9-azaspiro[4.5]decane, Mixture of diastereomers
1493588-45-6 95%
0.25g
$487.0 2023-09-17

Additional information on 7-methyl-2,6-dioxa-9-azaspiro4.5decane

Research Brief on 7-methyl-2,6-dioxa-9-azaspiro[4.5]decane (CAS: 1493588-45-6): Recent Advances and Applications in Chemical Biology and Medicine

The compound 7-methyl-2,6-dioxa-9-azaspiro[4.5]decane (CAS: 1493588-45-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic scaffold, characterized by its fused oxa-aza heterocyclic system, presents a versatile platform for drug discovery, particularly in the development of novel bioactive molecules targeting neurological and metabolic disorders.

Recent studies have highlighted the synthetic utility of 1493588-45-6 as a key intermediate in the preparation of gamma-aminobutyric acid (GABA) receptor modulators. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its application in the synthesis of potent GABAA receptor positive allosteric modulators, showing promising anxiolytic effects in preclinical models without the sedative side effects commonly associated with benzodiazepines. The spirocyclic structure was found to confer improved metabolic stability and blood-brain barrier penetration compared to traditional scaffolds.

In the realm of neurodegenerative disease research, 7-methyl-2,6-dioxa-9-azaspiro[4.5]decane derivatives have shown remarkable potential as tau protein aggregation inhibitors. A multi-center study published in ACS Chemical Neuroscience (2024) reported that optimized analogs of this scaffold reduced tau fibrillization by up to 78% in cellular models of Alzheimer's disease, with one lead compound currently advancing to Phase I clinical trials. The unique three-dimensional conformation of the spirocyclic core appears to enable selective interaction with pathogenic tau isoforms while sparing normal tau function.

From a synthetic chemistry perspective, novel methodologies for the efficient preparation of 1493588-45-6 have emerged. A recent Nature Protocols paper detailed a photocatalytic [3+2] cycloaddition approach that enables gram-scale production with excellent enantioselectivity (>99% ee), addressing previous challenges in the stereocontrolled synthesis of this scaffold. This methodological advancement has significantly expanded access to the compound for structure-activity relationship studies.

The pharmacokinetic profile of 7-methyl-2,6-dioxa-9-azaspiro[4.5]decane derivatives continues to be an active area of investigation. A 2024 study in Drug Metabolism and Disposition characterized the metabolic pathways of several analogs, identifying cytochrome P450 2D6 as the primary enzyme responsible for oxidative metabolism. These findings have important implications for personalized medicine approaches and the design of next-generation derivatives with optimized metabolic stability.

Looking forward, the versatility of the 7-methyl-2,6-dioxa-9-azaspiro[4.5]decane scaffold suggests broad potential beyond its current applications. Computational modeling studies predict favorable interactions with several other therapeutically relevant targets, including sigma receptors and ion channels, opening new avenues for drug discovery. The compound's unique combination of synthetic accessibility, structural rigidity, and three-dimensional diversity positions it as a valuable tool in chemical biology and a promising starting point for the development of novel therapeutics.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd